Cas no 2138194-04-2 (2-(4-tert-butylcyclohexyl)prop-2-enenitrile)

• Product Name: 2-(4-tert-butylcyclohexyl)prop-2-enenitrile
• CAS No: 2138194-04-2
• Molecular Formula: C₁₃H₂₁N
• Molecular Weight: 191.3125436306
• CID: 6566931
• PubChem ID: 165960641

2-(4-tert-butylcyclohexyl)prop-2-enenitrile Properties

Names and Identifiers

• 2-(4-tert-butylcyclohexyl)prop-2-enenitrile
• 2138194-04-2
• EN300-1085266

• InChIKey： FXCOIFZWFPNHJQ-UHFFFAOYSA-N
• Inchi： 1S/C13H21N/c1-10(9-14)11-5-7-12(8-6-11)13(2,3)4/h11-12H,1,5-8H2,2-4H3
• SMILES： N#CC(=C)C1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.167399674g/mol
• Heavy Atom Count: 14
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids